![molecular formula C21H17N3OS B6078711 2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide](/img/structure/B6078711.png)
2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide, also known as TE-64562, is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders.
Scientific Research Applications
2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide has been investigated for its potential therapeutic effects against various diseases. Studies have shown that this compound has anti-inflammatory and anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce inflammation in animal models of inflammatory disorders.
Mechanism of Action
The mechanism of action of 2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide is not fully understood. However, it has been suggested that this compound may exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It may also induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound may reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes involved in cell proliferation and survival, such as topoisomerase II and protein kinase C. It has also been shown to induce apoptosis in cancer cells. In animal models of inflammatory disorders, this compound has been shown to reduce inflammation and improve symptoms.
Advantages and Limitations for Lab Experiments
2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity in animal models. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy and safety in humans.
Future Directions
There are several future directions for research on 2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide. One area of interest is its potential as a therapeutic agent for cancer and inflammatory disorders. Further studies are needed to determine its efficacy and safety in humans. Additionally, more research is needed to understand the mechanism of action of this compound and to identify potential targets for this compound. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to determine the optimal dosage and administration schedule for this compound.
Synthesis Methods
2-(5-ethyl-2-thienyl)-N-3-pyridinyl-4-quinolinecarboxamide can be synthesized through a multi-step process involving the reaction of 2-acetyl-5-ethylthiophene with 3-cyanopyridine, followed by the reaction of the resulting intermediate with 4-chloroquinolinecarboxylic acid. The final product is obtained through the reaction of the intermediate with ammonia in ethanol.
properties
IUPAC Name |
2-(5-ethylthiophen-2-yl)-N-pyridin-3-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3OS/c1-2-15-9-10-20(26-15)19-12-17(16-7-3-4-8-18(16)24-19)21(25)23-14-6-5-11-22-13-14/h3-13H,2H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYIFKXHZLWANA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.